Cas no 899951-17-8 (N-(2-methyl-3-nitrobenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide)

• Product Name: N-(2-methyl-3-nitrobenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide
• CAS No: 899951-17-8
• MF: C₂₁H₂₃N₃O₄
• MW: 381.425025224686
• CID: 5488944
• Update Time: 2025-06-15

N-(2-methyl-3-nitrobenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-3-nitrobenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide

• Inchi： 1S/C21H23N3O4/c1-15-9-11-17(12-10-15)23(21(26)22-13-4-3-5-14-22)20(25)18-7-6-8-19(16(18)2)24(27)28/h6-12H,3-5,13-14H2,1-2H3
• InChI Key： TXCLAKMXHBSZJX-UHFFFAOYSA-N
• SMILES： N1(C(N(C(=O)C2=CC=CC([N+]([O-])=O)=C2C)C2=CC=C(C)C=C2)=O)CCCCC1

Additional information on N-(2-methyl-3-nitrobenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide

Comprehensive Overview of N-(2-methyl-3-nitrobenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide (CAS No. 899951-17-8)

N-(2-methyl-3-nitrobenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide (CAS No. 899951-17-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 899951-17-8, belongs to the class of piperidine carboxamides, which are known for their versatility in drug discovery and material science. Researchers and industry professionals frequently search for information on its synthesis, properties, and applications, making it a topic of interest in modern scientific discourse.

The molecular structure of N-(2-methyl-3-nitrobenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide features a piperidine ring coupled with nitrobenzoyl and methylphenyl groups, contributing to its distinct chemical behavior. This arrangement is particularly relevant in the context of drug design, where such scaffolds are often explored for their bioactivity. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of compounds like this, as they serve as valuable building blocks for high-throughput screening and molecular modeling.

One of the key areas of interest surrounding CAS No. 899951-17-8 is its potential role in targeted therapeutics. With the rise of personalized medicine and precision oncology, researchers are increasingly investigating how derivatives of this compound could interact with specific biological pathways. For instance, its nitro group and aromatic rings may offer opportunities for enzyme inhibition or receptor modulation, topics frequently searched in academic and industrial databases.

In addition to its pharmaceutical applications, N-(2-methyl-3-nitrobenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide is also studied for its physicochemical properties. Parameters such as solubility, stability, and crystallinity are critical for formulation scientists working on drug delivery systems. The compound's nitrobenzoyl moiety may influence its photochemical behavior, a hot topic in the development of light-activated therapies and advanced materials.

The synthesis of CAS No. 899951-17-8 typically involves multi-step organic reactions, including amide coupling and nitration. These processes are often optimized for green chemistry principles, reflecting the growing demand for sustainable synthesis methods. Researchers exploring catalytic efficiency or waste reduction in chemical production may find this compound particularly relevant to their work.

From an analytical perspective, N-(2-methyl-3-nitrobenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying its purity and structure, which are critical for both research and potential commercial applications. The compound's chromatographic behavior is another area of interest, especially for those working on analytical method development.

In summary, N-(2-methyl-3-nitrobenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide (CAS No. 899951-17-8) represents a fascinating subject for scientific inquiry, bridging gaps between organic chemistry, pharmacology, and materials science. Its structural complexity and functional diversity make it a valuable candidate for further exploration in both academic and industrial settings. As the scientific community continues to prioritize innovation in molecular design, compounds like this will undoubtedly remain at the forefront of research discussions.